4-(4-bromobutyl)piperidine Hydrobromide
Overview
Description
4-(4-Bromobutyl)piperidine Hydrobromide is a chemical compound with the CAS Number: 1049728-90-6 and a molecular weight of 301.06 . It is a yellow to brown solid and its linear formula is C9H19Br2N .
Molecular Structure Analysis
The molecular structure of 4-(4-bromobutyl)piperidine Hydrobromide is represented by the linear formula C9H19Br2N . The average mass is 301.062 Da and the monoisotopic mass is 298.988403 Da .Scientific Research Applications
-
Anticancer Applications
- Field : Pharmacology
- Application : Piperidine and its derivatives have been observed to have therapeutic potential against various types of cancers . They regulate several crucial signaling pathways essential for the establishment of cancers .
- Methods : The compounds are usually administered alone or in combination with other drugs .
- Results : Piperidine acts as a potential clinical agent against cancers, such as breast cancer, prostate cancer, colon cancer, lung cancer, and ovarian cancer .
-
Pharmacokinetic Properties
- Field : Pharmacology
- Application : Piperidine derivatives have been used to enhance the pharmacokinetic properties of certain drugs .
- Methods : The piperidine ring was essential for chiral optimization .
- Results : The products have a potential for brain metastases treatment due to their enhanced CNS pharmacokinetic properties .
- “4-(4-BROMO-BUTYL)-PIPERIDINE HBR” has a CAS Number of 1049728-90-6 and a molecular formula of C9H19Br2N . It is a yellow to brown solid .
- Piperidine derivatives, including “4-(4-bromobutyl)piperidine Hydrobromide”, are reported to have various therapeutic applications, such as anti-cancer, antihypertensive, antiulcer, and antimicrobial effects .
- “4-(4-BROMO-BUTYL)-PIPERIDINE HBR” has a CAS Number of 1049728-90-6 and a molecular formula of C9H19Br2N . It is a yellow to brown solid .
- Piperidine derivatives, including “4-(4-bromobutyl)piperidine Hydrobromide”, are reported to have various therapeutic applications, such as anti-cancer, antihypertensive, antiulcer, and antimicrobial effects .
Safety And Hazards
Future Directions
Piperidines are significant in the pharmaceutical industry, and the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety . This suggests that 4-(4-bromobutyl)piperidine Hydrobromide could have potential applications in the future.
properties
IUPAC Name |
4-(4-bromobutyl)piperidine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18BrN.BrH/c10-6-2-1-3-9-4-7-11-8-5-9;/h9,11H,1-8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYXGTWSTSVSBKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CCCCBr.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19Br2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00382792 |
Source
|
| Record name | 4-(4-bromobutyl)piperidine Hydrobromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00382792 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-bromobutyl)piperidine Hydrobromide | |
CAS RN |
1049728-90-6 |
Source
|
| Record name | 4-(4-bromobutyl)piperidine Hydrobromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00382792 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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